Cas no 898646-63-4 (5-chloro-N-(5-chloropyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-(5-chloropyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 898646-63-4
• MF: C₁₁H₈Cl₂N₄OS
• MW: 315.178418159485
• CID: 5424745
• Update Time: 2025-09-28

5-chloro-N-(5-chloropyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(5-chloropyridin-2-yl)-2-methylsulfanylpyrimidine-4-carboxamide
• 4-Pyrimidinecarboxamide, 5-chloro-N-(5-chloro-2-pyridinyl)-2-(methylthio)-
• 5-chloro-N-(5-chloropyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

• Inchi： 1S/C11H8Cl2N4OS/c1-19-11-15-5-7(13)9(17-11)10(18)16-8-3-2-6(12)4-14-8/h2-5H,1H3,(H,14,16,18)
• InChI Key： CFCHFHPYXUVWIT-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(NC2=NC=C(Cl)C=C2)=O)=N1

Additional information on 5-chloro-N-(5-chloropyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

Comprehensive Overview of 5-chloro-N-(5-chloropyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 898646-63-4)

5-chloro-N-(5-chloropyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 898646-63-4) is a specialized chemical compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique pyrimidine and pyridine backbone, is often explored for its potential applications in crop protection and drug development. With the increasing demand for sustainable agricultural solutions and novel therapeutic agents, this molecule has become a focal point for researchers aiming to address modern challenges such as pesticide resistance and targeted drug delivery.

The structural complexity of 5-chloro-N-(5-chloropyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide makes it a versatile candidate for various applications. Its chloro and methylsulfanyl functional groups contribute to its reactivity and binding affinity, which are critical for designing effective agrochemicals and pharmaceuticals. Recent studies have highlighted its potential as a key intermediate in synthesizing compounds that combat fungal and bacterial infections in crops, a topic of high relevance given the global push for food security and sustainable farming practices.

In the pharmaceutical sector, 5-chloro-N-(5-chloropyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide is being investigated for its role in developing enzyme inhibitors. Enzymes such as kinases and proteases are common targets for treating diseases like cancer and inflammatory disorders. The compound's ability to modulate these enzymes positions it as a promising scaffold for next-generation therapeutics. This aligns with the growing interest in precision medicine and personalized treatment options, which dominate current medical research trends.

From a synthetic chemistry perspective, the preparation of 5-chloro-N-(5-chloropyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide involves multi-step reactions that emphasize the importance of regioselectivity and stereochemistry. Researchers often employ advanced techniques like HPLC and NMR spectroscopy to ensure the purity and structural integrity of the compound. These methodologies are frequently searched by chemists and students alike, reflecting the compound's relevance in academic and industrial settings.

Environmental and safety considerations are also paramount when working with 5-chloro-N-(5-chloropyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize ecological impact. This aspect resonates with the broader societal focus on green chemistry and sustainable industrial practices, which are increasingly prioritized in regulatory frameworks worldwide.

In summary, 5-chloro-N-(5-chloropyridin-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 898646-63-4) represents a compound of substantial scientific and practical interest. Its applications span agrochemicals, pharmaceuticals, and synthetic chemistry, making it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of innovations addressing some of the most pressing challenges in health and agriculture.